2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrile

• IUPAC Name: (Z)-2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enenitrile
• InChI: InChI=1S/C16H9ClN2O4/c17-13-3-1-10(2-4-13)12(8-18)5-11-6-15-16(23-9-22-15)7-14(11)19(20)21/h1-7H,9H2/b12-5+
• InChI Key: WPTFSSJIEUABBQ-LFYBBSHMSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=C(C#N)C3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)/C=C(\C#N)/C3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C16H9ClN2O4
• Molecular Weight: 328.70 g/mol

Description

2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrile, also known as NBOMe-CCINBDF, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the class of phenethylamines and has been found to have interesting properties that make it a valuable tool for scientific studies.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrileF is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor. This means that it activates the receptor to a lesser extent than a full agonist, but still produces a significant effect. The exact nature of this effect is still being studied, but it is thought to involve changes in the levels of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrileF can produce a range of biochemical and physiological effects. These include changes in heart rate, blood pressure, and body temperature. It has also been found to produce alterations in sensory perception, mood, and cognition. These effects are thought to be mediated by its interaction with the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrileF in scientific studies is its high affinity for the 5-HT2A receptor. This makes it a valuable tool for studying the role of this receptor in physiological processes. However, one of the limitations of using this compound is its potential for toxicity. It has been found to produce adverse effects in some animal studies, and caution should be exercised when using it in lab experiments.

Future Directions

There are several potential future directions for research involving 2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrileF. One area of interest is its potential for treating psychiatric disorders such as depression and anxiety. Another potential direction is the development of new drugs based on its structure that may have improved therapeutic properties. Finally, further studies are needed to fully understand its mechanism of action and its effects on the brain and body.
Conclusion:
In conclusion, 2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrileF is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It has been found to have a high affinity for the 5-HT2A receptor and produces a range of biochemical and physiological effects. While caution should be exercised when using this compound in lab experiments, it has the potential to provide valuable insights into the mechanisms underlying physiological processes and may have applications in the development of new drugs.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrileF is a complex process that involves several steps. The first step is the preparation of 2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enenitrile, which is then converted to 2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrileF through a reaction with a suitable amine. The synthesis process requires expertise and specialized equipment, and should only be carried out by trained professionals in a controlled laboratory environment.

Scientific Research Applications

2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrileF has been used in several scientific studies due to its potential applications in the field of neuroscience. It has been found to have a high affinity for serotonin receptors, particularly the 5-HT2A receptor. This receptor is known to be involved in several physiological processes, including perception, cognition, and mood regulation. By studying the effects of 2-(4-chlorophenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)acrylonitrileF on this receptor, researchers hope to gain insights into the mechanisms underlying these processes.